Cas no 922062-31-5 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-fluorobenzene-1-sulfonamide)

• Product Name: N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-fluorobenzene-1-sulfonamide
• CAS No: 922062-31-5
• MF: C₁₇H₁₇FN₂O₄S
• MW: 364.391286611557
• CID: 6026124
• PubChem ID: 18571628
• Update Time: 2025-05-30

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-fluorobenzene-1-sulfonamide
• N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-4-fluorobenzenesulfonamide
• F2277-0115
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-fluorobenzenesulfonamide
• AKOS024635633
• 922062-31-5

• Inchi： 1S/C17H17FN2O4S/c1-2-20-9-10-24-16-8-5-13(11-15(16)17(20)21)19-25(22,23)14-6-3-12(18)4-7-14/h3-8,11,19H,2,9-10H2,1H3
• InChI Key： YPDHFPABONOBDX-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCCN(CC)C(=O)C3=C2)(=O)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 364.08930636g/mol
• Monoisotopic Mass: 364.08930636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-fluorobenzene-1-sulfonamide

Recent Advances in the Study of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-fluorobenzene-1-sulfonamide (CAS: 922062-31-5)

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-fluorobenzene-1-sulfonamide (CAS: 922062-31-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzoxazepine core and fluorobenzene sulfonamide moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research interest.

The synthesis and characterization of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-fluorobenzene-1-sulfonamide have been detailed in several recent publications. The compound is synthesized through a multi-step organic synthesis route, starting from readily available precursors. Key steps include the formation of the benzoxazepine ring and the subsequent introduction of the fluorobenzene sulfonamide group. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-fluorobenzene-1-sulfonamide exhibits potent inhibitory activity against specific enzymes and receptors implicated in disease pathways. For instance, recent findings suggest that the compound acts as a selective modulator of certain kinase enzymes, which are critical in the regulation of cellular processes such as proliferation and apoptosis. These findings highlight the compound's potential as a lead candidate for the development of targeted therapies in oncology and inflammatory diseases.

Pharmacokinetic studies of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-fluorobenzene-1-sulfonamide have revealed favorable drug-like properties, including good oral bioavailability and metabolic stability. Animal models have shown that the compound achieves therapeutic plasma concentrations with minimal off-target effects, further supporting its potential for clinical development. Additionally, preliminary toxicity assessments indicate a favorable safety profile, although comprehensive toxicological studies are still underway to fully evaluate its long-term effects.

Recent research has also explored the therapeutic applications of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-fluorobenzene-1-sulfonamide in various disease models. For example, in preclinical studies, the compound has shown efficacy in reducing tumor growth in xenograft models of certain cancers. Its ability to modulate specific signaling pathways has also been investigated in the context of neurodegenerative diseases, with promising early results. These findings underscore the versatility of the compound and its potential to address unmet medical needs across multiple therapeutic areas.

In conclusion, N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-fluorobenzene-1-sulfonamide (CAS: 922062-31-5) represents a promising candidate for further development in the field of chemical biology and medicinal chemistry. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a valuable tool for both basic research and therapeutic applications. Ongoing and future studies will be critical in fully realizing its potential and translating these findings into clinical benefits.